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Compound of Interest |

Compound Name: Ferrous chloride dihydrate
CAS No.: 20049-66-5
Cat. No.: B8270115
Get Quote
. J

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling, storage, and use of air-sensitive ferrous
chloride dihydrate (FeClz-2Hz0).

Frequently Asked Questions (FAQs)

Q1: What is ferrous chloride dihydrate and why is it considered air-sensitive?

Al: Ferrous chloride dihydrate is a hydrated form of iron(ll) chloride, appearing as a pale
green or yellowish crystalline solid.[1] It is considered air-sensitive because the iron(ll) (ferrous)
ion is readily oxidized to the iron(lll) (ferric) state in the presence of oxygen, especially in
solution.[2][3] This oxidation can lead to the formation of ferric chloride and iron(lll) oxides or
hydroxides, which will impact the integrity and reactivity of the compound in your experiments.

[11[2][3]
Q2: How should I properly store ferrous chloride dihydrate?

A2: To maintain its integrity, ferrous chloride dihydrate should be stored in a tightly closed
container in a cool, dry, and well-ventilated area.[4][5] It is crucial to store it under an inert
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atmosphere, such as nitrogen or argon, to prevent oxidation.[6][7] The material is hygroscopic,
meaning it readily absorbs moisture from the air, which can also promote degradation.[6]

Q3: What are the visible signs of degradation or oxidation of ferrous chloride dihydrate?

A3: Fresh, unoxidized ferrous chloride solutions are typically a pale green color.[8] A color
change to yellow, orange, or brown is a strong indicator of oxidation to ferric chloride.[2][9]
Solid ferrous chloride that has been exposed to air may also exhibit a tan or brownish
appearance.[9]

Q4: What personal protective equipment (PPE) should | use when handling ferrous chloride
dihydrate?

A4: When handling ferrous chloride dihydrate, it is essential to wear appropriate personal
protective equipment. This includes:

o Eye Protection: Chemical safety goggles and/or a full face shield.[5][10]

o Skin Protection: Impervious protective clothing, such as a lab coat, apron, or coveralls, and
gloves.[4][10]

o Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator
should be used.[4][5]

Q5: How should | dispose of waste ferrous chloride dihydrate?

A5: Dispose of unused ferrous chloride dihydrate and its containers in accordance with
federal, state, and local regulations.[4] It should be treated as hazardous waste.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Pale green solution turns
yellow/brown during

experiment.

Oxidation of Fe(ll) to Fe(lll)

due to exposure to air.

1. Ensure all steps are
performed under a continuous
flow of an inert gas (e.g.,
nitrogen or argon).2. Use
degassed solvents for your
reaction.3. If possible, add a
small amount of a reducing
agent, like iron powder, to the
solution to help prevent

oxidation.[9]

Reaction yields are
consistently low or product is

impure.

The starting ferrous chloride
dihydrate may be partially or
fully oxidized.

1. Visually inspect the solid for
any discoloration (yellow or
brown).2. Before use, you can
attempt to purify the ferrous
chloride by recrystallization
under an inert atmosphere.3.
Consider purchasing a new,

sealed bottle of the reagent.

Solid ferrous chloride dihydrate
appears clumpy and

discolored.

The compound has likely been
exposed to both air and

moisture.

1. For non-critical applications,
the material might still be
usable, but expect impurities.2.
For sensitive reactions, it is
highly recommended to
discard the compromised

reagent and use a fresh

supply.

Data Presentation

Table 1: Physical and Chemical Properties of Ferrous Chloride and its Hydrates

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.sciencemadness.org/whisper/viewthread.php?action=printable&tid=13422
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Ferrous Chloride

Ferrous Chloride

Ferrous Chloride

Property .
(Anhydrous) Dihydrate Tetrahydrate
Chemical Formula FeCl2 FeClz:2H20 FeClz-4H20
Molar Mass 126.751 g/mol [8] 161.78 g/mol 198.8102 g/mol [8]
Pale green or
White to off-white ] ] ]
Appearance . yellowish crystalline Pale green solid[8]
solid[8] ]
solid[1]
Melting Point 677 °C[8] 120 °C[8] 105 °C[8]
Boiling Point 1,023 °C[8] N/A N/A
o 68.5 g/100 mL (20 °C) _ _
Solubility in Water Highly soluble Highly soluble[8]

[8]

Experimental Protocols

Protocol 1: General Handling of Solid Ferrous Chloride Dihydrate in an Inert Atmosphere

This protocol outlines the basic steps for safely handling solid ferrous chloride dihydrate
outside of a glovebox using Schlenk techniques.

o Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., at 125°C
overnight) to remove adsorbed moisture.[11][12][13] Assemble the hot glassware and allow it
to cool under a stream of dry inert gas (nitrogen or argon).

 Inert Atmosphere Setup: Connect the reaction flask to a Schlenk line or a manifold that
provides a positive pressure of inert gas. Use a bubbler filled with mineral oil to monitor the
gas flow and prevent over-pressurization.[11][12]

o Reagent Transfer:

o Briefly remove the stopper from the reaction flask while maintaining a strong outflow of
inert gas to create a protective "curtain."”

o Quickly add the pre-weighed ferrous chloride dihydrate to the flask.
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o Immediately reseal the flask.

o Purge the flask with the inert gas for several minutes to remove any air that may have
entered.

Protocol 2: Preparation of a Ferrous Chloride Solution under Inert Atmosphere
This protocol describes the preparation of a ferrous chloride solution for use in a reaction.

e Solvent Degassing: Before use, degas the solvent by sparging with an inert gas for at least
30 minutes or by using several freeze-pump-thaw cycles.

 Inert Atmosphere Setup: Set up the reaction flask containing the solid ferrous chloride
dihydrate under a positive pressure of inert gas as described in Protocol 1.

o Solvent Transfer: Transfer the degassed solvent to the reaction flask via a cannula or a gas-
tight syringe.

» Dissolution: Stir the mixture until the ferrous chloride dihydrate is fully dissolved. The
resulting solution should be a pale green color. If the solution appears yellow or brown, it is
an indication of oxidation, and the solution may not be suitable for your intended reaction.

Mandatory Visualization
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Workflow for Handling Air-Sensitive Ferrous Chloride Dihydrate

Preparation

Dry Glassware in Oven Degas Solvents

Handling and Reaction\Setup

Assemble and Cool Under Inert Gas Weigh FeCl2-2H20

Transfer Solid to Flask
Under Inert Gas Flow

Add Degassed Solvent
via Syringe/Cannula

Perform Reaction
Under Positive Inert Pressure

Monitoring and

Solution Color Pale Green?

roubleshooting

Indication of Oxidation
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Proceed with Experiment

Click to download full resolution via product page

Caption: Workflow for Handling Air-Sensitive Ferrous Chloride Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8270115?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s1802438
https://www.echemi.com/community/some-questions-about-fecl2-experiment-results_mjart2205312236_525.html
https://chemistry.stackexchange.com/questions/82219/can-a-solution-of-fecl2-go-bad-over-time
https://chemistry.stackexchange.com/questions/82219/can-a-solution-of-fecl2-go-bad-over-time
https://www.technopharmchem.com/application/uploads/files/1559988795_FERROUS_CHLORIDE_HYDRATED.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/ferrous-chloride/
https://www.cdhfinechemical.com/images/product/msds/70_442217815_FERROUSCHLORIDE-CASNO-13478-10-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC389350250&countryCode=US&language=en
https://en.wikipedia.org/wiki/Iron(II)_chloride
https://www.sciencemadness.org/whisper/viewthread.php?action=printable&tid=13422
https://www.sciencemadness.org/whisper/viewthread.php?action=printable&tid=13422
https://www.harrellindustries.com/wp-content/uploads/2015/10/2900-Ferrous-Chloride-SDS-US1.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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